1-(4-fluoro-3-methylbenzoyl)-4-(1-methyl-1H-imidazol-2-yl)piperidine

• IUPAC Name: (4-fluoro-3-methylphenyl)-[4-(1-methylimidazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C17H20FN3O/c1-12-11-14(3-4-15(12)18)17(22)21-8-5-13(6-9-21)16-19-7-10-20(16)2/h3-4,7,10-11,13H,5-6,8-9H2,1-2H3
• InChI Key: DHKYGSRGPOZMNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N2CCC(CC2)C3=NC=CN3C)F
• Molecular Formula: C17H20FN3O
• Molecular Weight: 301.36 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "1-(4-fluoro-3-methylbenzoyl)-4-(1-methyl-1H-imidazol-2-yl)piperidine" often involves complex chemical reactions, utilizing various starting materials and catalysts to achieve the desired molecular structure. For instance, a practical synthesis method described for a closely related compound, 1-(4-fluorobenzoyl)-4-(4-trifluoromethoxylbenzoyl)piperidine, involves multiple steps including treatment with 4-fluorobenzoyl chloride and methylisonipecotate to form intermediates, which are then further processed to yield the final product with an overall yield of 62.1% (Hao Jing-shan, 2006).

Molecular Structure Analysis

The molecular structure of compounds in this category is characterized by complex arrangements of atoms and bonds, determined through techniques such as X-ray diffraction (XRD) and nuclear magnetic resonance (NMR) spectroscopy. For example, studies on related compounds have detailed their crystalline structure, revealing intermolecular interactions and conformational details that are crucial for understanding their chemical behavior (M. Govindhan et al., 2017).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, influenced by their functional groups and molecular structure. Their reactivity can be utilized in synthesizing other complex molecules or modifying their chemical properties for specific applications. The synthesis and characterization of related compounds have provided insights into their stability, reactivity, and potential biological activities, laying the groundwork for further chemical investigations (S. Prasad et al., 2018).

Physical Properties Analysis

The physical properties of these compounds, including their melting points, solubility, and thermal stability, are crucial for their practical applications. Techniques like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are employed to assess these properties. Studies on similar compounds have revealed detailed insights into their thermal behavior, providing essential data for their handling and processing (C. Sanjeevarayappa et al., 2015).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards other chemicals, define the applications and handling of these compounds. Understanding these properties is essential for their use in chemical syntheses, pharmaceutical applications, and material science. Research on related compounds has explored their binding affinities, reaction mechanisms, and potential as ligands or inhibitors, highlighting their versatility and potential for various scientific applications (O. Diouf et al., 1999).

Scientific Research Applications

Pharmacokinetics and Metabolism

Research has explored the pharmacokinetics of novel anaplastic lymphoma kinase inhibitors, including derivatives of the specified compound, highlighting their potential in cancer treatment. These studies have examined how structural modifications can impact enzymatic stability and systemic clearance, providing insights into designing more effective therapeutic agents. For example, efforts to minimize hydrolysis in mouse plasma led to the discovery of analogs with reduced clearance rates, though this often resulted in decreased potency against target enzymes. Such findings underscore the intricate balance between metabolic stability and therapeutic efficacy in drug design (Teffera et al., 2013).

Molecular Design and Activity

The synthesis and evaluation of compounds within this chemical class have been conducted to identify potential dopamine D-2 and serotonin 5-HT2 antagonists. These studies have identified compounds that exhibit significant receptor affinity, providing a foundation for the development of new therapeutic agents, particularly in the realm of neuroleptics and antipsychotic medications. Notably, research has found that certain piperidyl substituted indoles derived from this chemical framework are noncataleptogenic or only weakly so, suggesting potential for the development of atypical neuroleptics with favorable side effect profiles (Perregaard et al., 1992).

Structural and Interaction Studies

Investigations into the crystal structures of closely related compounds have been conducted to understand the molecular basis of their interactions and stability. For instance, studies on 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines have revealed how subtle differences in halogen substitution can significantly affect intermolecular hydrogen bonding patterns, influencing the compound's overall structural integrity and potentially its biological activity (Mahesha et al., 2019).

Anticancer Activity

Research into novel fluoro-substituted compounds has identified candidates with significant anti-lung cancer activity, demonstrating the potential of derivatives of the mentioned chemical structure in oncology. These compounds have been tested against various human cancer cell lines, showing efficacy at low concentrations compared to standard treatments, which points to their promise as therapeutic agents (Hammam et al., 2005).